3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-[[2-(2,5-dimethylphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-10-21-20(24)16-6-5-7-17(12-16)22-19(23)13-25-18-11-14(2)8-9-15(18)3/h5-9,11-12H,4,10,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: SJYIOUHDVMGWGP-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=C(C=CC(=C2)C)C

Description

3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide, also known as DPA-PB, is a synthetic compound that has gained attention in scientific research for its potential therapeutic benefits. DPA-PB is a member of the benzamide class of compounds and is structurally similar to other benzamide derivatives such as sulpiride and amisulpride. In

Mechanism of Action

The mechanism of action of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide is not fully understood, but it is believed to involve the modulation of several signaling pathways. One proposed mechanism involves the inhibition of the NF-κB signaling pathway, which plays a key role in inflammation and cancer development. 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has also been shown to activate the AMPK signaling pathway, which is involved in cellular energy metabolism and has been implicated in the pathogenesis of several diseases.
Biochemical and Physiological Effects:
3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to have several biochemical and physiological effects. In animal models, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. Additionally, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to increase insulin sensitivity and reduce blood glucose levels in diabetic animal models. These effects suggest that 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide may have potential therapeutic benefits for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide is its relatively simple synthesis method, which allows for large-scale production of the compound. Additionally, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to be stable under a variety of conditions, making it suitable for use in a variety of experimental settings. However, one limitation of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research on 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide. One area of research could focus on the compound's potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research could explore the compound's anti-inflammatory properties and its potential as a treatment for inflammatory diseases such as rheumatoid arthritis. Finally, research could focus on developing new derivatives of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide with improved solubility and bioavailability for use in experimental settings.

Synthesis Methods

The synthesis of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide involves the reaction of 2,5-dimethylphenol with acetyl chloride to form 2,5-dimethylacetophenone. The resulting compound is then reacted with propylamine to form N-propyl-2,5-dimethylacetophenone. Finally, the benzamide derivative is formed by reacting N-propyl-2,5-dimethylacetophenone with 2,5-dimethylphenoxyacetyl chloride. The synthesis of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity.

Scientific Research Applications

3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has been studied for its potential therapeutic benefits in a variety of scientific research applications. One area of research has focused on the compound's anti-inflammatory properties. Studies have shown that 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Other research has explored the compound's potential as a treatment for cancer. In vitro studies have shown that 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide can induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide has been studied for its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease.